![molecular formula C10H10Cl2N2O2 B7557487 4-chloro-3-[(2-chloroacetyl)amino]-N-methylbenzamide](/img/structure/B7557487.png)
4-chloro-3-[(2-chloroacetyl)amino]-N-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-chloro-3-[(2-chloroacetyl)amino]-N-methylbenzamide, also known as CCMA, is a synthetic compound that has shown significant potential in scientific research. CCMA is a member of the benzamide family of compounds and has been studied for its biochemical and physiological effects, as well as its mechanism of action. In
Mechanism of Action
The mechanism of action of 4-chloro-3-[(2-chloroacetyl)amino]-N-methylbenzamide is not yet fully understood, but it is believed to involve the inhibition of key enzymes and proteins involved in cancer cell growth and bacterial cell division. 4-chloro-3-[(2-chloroacetyl)amino]-N-methylbenzamide has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. Additionally, 4-chloro-3-[(2-chloroacetyl)amino]-N-methylbenzamide has been shown to disrupt the function of the bacterial cell wall, leading to cell death.
Biochemical and Physiological Effects:
4-chloro-3-[(2-chloroacetyl)amino]-N-methylbenzamide has been shown to have a number of biochemical and physiological effects, including the inhibition of cancer cell growth and the disruption of bacterial cell division. Additionally, 4-chloro-3-[(2-chloroacetyl)amino]-N-methylbenzamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. 4-chloro-3-[(2-chloroacetyl)amino]-N-methylbenzamide has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory conditions such as arthritis.
Advantages and Limitations for Lab Experiments
One advantage of 4-chloro-3-[(2-chloroacetyl)amino]-N-methylbenzamide is its relatively simple synthesis method, which makes it an accessible compound for scientific research. Additionally, 4-chloro-3-[(2-chloroacetyl)amino]-N-methylbenzamide has shown promising results in a variety of scientific applications, including cancer treatment and bacterial inhibition. However, one limitation of 4-chloro-3-[(2-chloroacetyl)amino]-N-methylbenzamide is its potential toxicity, which may limit its use in certain lab experiments.
Future Directions
There are several future directions for research involving 4-chloro-3-[(2-chloroacetyl)amino]-N-methylbenzamide. One area of interest is the development of 4-chloro-3-[(2-chloroacetyl)amino]-N-methylbenzamide-based anti-cancer therapies, which could potentially target a wide range of cancer types. Additionally, further research is needed to fully understand the mechanism of action of 4-chloro-3-[(2-chloroacetyl)amino]-N-methylbenzamide, which could lead to the development of more effective treatments. Finally, research is needed to explore the potential of 4-chloro-3-[(2-chloroacetyl)amino]-N-methylbenzamide as an antibacterial and antifungal agent, which could have important implications for the treatment of infectious diseases.
Synthesis Methods
4-chloro-3-[(2-chloroacetyl)amino]-N-methylbenzamide can be synthesized through a multi-step process that involves the reaction of 4-chloro-3-nitrobenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with N-methyl-2-aminoacetamide. This reaction yields 4-chloro-3-[(2-chloroacetyl)amino]-N-methylbenzamide as a white crystalline solid with a melting point of 196-198°C.
Scientific Research Applications
4-chloro-3-[(2-chloroacetyl)amino]-N-methylbenzamide has been studied for its potential as an anti-cancer agent, as well as its ability to inhibit the growth of bacteria and fungi. In particular, 4-chloro-3-[(2-chloroacetyl)amino]-N-methylbenzamide has shown promising results in the treatment of breast, lung, and colon cancer cells. Additionally, 4-chloro-3-[(2-chloroacetyl)amino]-N-methylbenzamide has been shown to have antibacterial activity against a variety of gram-positive and gram-negative bacteria, including Staphylococcus aureus and Escherichia coli.
properties
IUPAC Name |
4-chloro-3-[(2-chloroacetyl)amino]-N-methylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10Cl2N2O2/c1-13-10(16)6-2-3-7(12)8(4-6)14-9(15)5-11/h2-4H,5H2,1H3,(H,13,16)(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIMQOZDFCFKHLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CC(=C(C=C1)Cl)NC(=O)CCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-3-[(2-chloroacetyl)amino]-N-methylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.